Cas no 1779-05-1 (1,2-Benzenediamine,4,4'-methylenebis-)

• Product Name: 1,2-Benzenediamine,4,4'-methylenebis-
• CAS No: 1779-05-1
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 118072
• PubChem ID: 458951
• Update Time: 2025-04-18

1,2-Benzenediamine,4,4'-methylenebis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4,4'-methylenebis-
• 3,3',4,4'-tetraaminediphenylmethane
• 3,3,4,4-TETRAAMINODIPHENYLMETHANE(TADM)
• 3,3’,4,4’-TETRAAMINODIPHENYLMETHANE（TADM）
• 4,4'-Methlenedi-o-phenylenediamine
• AKOS001482509
• 3,3',4,4'-tetraaminodiphenyl methane
• SCHEMBL295465
• 3,4,3',4'-tetraaminodiphenylmethane
• 4,4'-methylenedibenzene-1,2-diamine
• 3,3',4,4'-tetraaminodiphenylmethane
• SR-01000391691-1
• 4-[(3,4-diaminophenyl)methyl]benzene-1,2-diamine
• 4,4'-Methylenebis(benzene-1,2-diamine)
• 1779-05-1
• HMS1607B21
• SR-01000391691
• ILPWTQGYOZFLBN-UHFFFAOYSA-N

• Inchi： 1S/C13H16N4/c14-10-3-1-8(6-12(10)16)5-9-2-4-11(15)13(17)7-9/h1-4,6-7H,5,14-17H2
• InChI Key： ILPWTQGYOZFLBN-UHFFFAOYSA-N
• SMILES： NC1=C(C=CC(=C1)CC1C=CC(=C(C=1)N)N)N

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų